2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid

• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: 2-[(3-acetylphenyl)methyl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C13H11NO4/c1-8(15)10-4-2-3-9(5-10)6-12-14-11(7-18-12)13(16)17/h2-5,7H,6H2,1H3,(H,16,17)
• InChI Key: NPUKZWXWSNELQC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC(=C1)CC2=NC(=CO2)C(=O)O

Description

2-(3-Acetyl-benzyl)-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C13H11NO4 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of 2-(3-acetyl-benzyl)-oxazole-4-carboxylic acid methyl ester (330 mg, 1.27 mmol) in THF (12 mL) was treated at rt with 1N NaOH (6 mL, 6.00 mmol) and the reaction mixture was stirred for 1 h at rt. The reaction mixture was poured in 1N HCl and extracted twice with EA. The combined org. extracts were dried over Na2SO4, filtered, and the solvent was removed under reduced pressure to give the title compound as a colorless oil. LC-MS-conditions 02: tR=0.78 min, [M+AcCN+H]+=287.05.